1-(Pyridin-3-ylamino)-cyclohexanecarbonitrile

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 1-(pyridin-3-ylamino)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C12H15N3/c13-10-12(6-2-1-3-7-12)15-11-5-4-8-14-9-11/h4-5,8-9,15H,1-3,6-7H2
• InChI Key: ZJJVVYFGXVPKAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC2=CN=CC=C2

Description

1-(Pyridin-3-ylamino)-cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1 g (10.6 mmol, 1.1 eq.) of 3-aminopyridine (starting material 1) is added to a solution of 1 ml (9.65 mmol, 1 eq.) of cyclohexanone (starting material 2) in 30 ml of acetic acid at 0° C. The solution is stirred for 15 minutes and 1.3 ml (9.75 mmol, 1 eq.) of trimethylsilyl cyanide are added. The reaction medium is stirred for 24 hours at room temperature. It is then poured gently into ice-cold ammonium hydroxide solution until the pH is basic, and is extracted with dichloromethane. The organic phases are combined and washed with water. They are dried over sodium sulfate. The residue is chromatographed on silica gel (50/50 heptane/ethyl acetate and then ethyl acetate). 1-(Pyridin-3-ylamino)cyclohexanecarbonitrile is obtained in the form of white crystals.